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Compound of Interest

Compound Name: 19-Methyldocosanoyl-CoA

Cat. No.: B15550191 Get Quote

Essential Safety and Handling Guide for 19-
Methyldocosanoyl-CoA
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 19-Methyldocosanoyl-CoA. The following

procedures are based on best practices for handling similar long-chain fatty acyl-CoA

compounds in a laboratory setting.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 19-Methyldocosanoyl-CoA is not readily

available, the following personal protective equipment is recommended based on guidelines for

handling similar biochemical reagents.[1][2][3] Always perform a risk assessment for your

specific laboratory conditions.[2]
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PPE Category Item
Specifications and Use
Cases

Hand Protection Nitrile Gloves

Powder-free nitrile or neoprene

gloves are preferred for their

chemical resistance and to

prevent contamination of the

product.[3]

Eye Protection
Safety Glasses with Side

Shields

To protect against splashes

when handling solutions.

Face Shield

Recommended when handling

larger quantities or when there

is a significant splash hazard.

[1][2]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothing.

Chemical-Resistant Apron

Consider for use when

handling larger volumes of

solutions.

Respiratory Protection N95 Respirator

May be necessary if creating

aerosols or if the compound is

handled in a powdered form

that could generate dust. A risk

assessment should determine

the need.[3]

Foot Protection Closed-Toe Shoes

Required in all laboratory

settings to protect against

spills and falling objects.[2]

Operational Plan: Handling and Storage
Receiving and Storage:
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Upon receipt, inspect the packaging for any signs of damage.

Store 19-Methyldocosanoyl-CoA under the conditions recommended on the product's

Certificate of Analysis.[4] Typically, these compounds are stored at low temperatures (e.g.,

-20°C or -80°C) to prevent degradation.

Preparation of Solutions:

Work Area: Conduct all work in a clean, designated area, preferably in a fume hood or on a

benchtop with good ventilation, to minimize inhalation exposure.

Weighing: If handling a solid form, weigh the required amount in a clean, tared container.

Avoid creating dust.

Solubilization: Dissolve the compound in a suitable solvent as indicated on the product data

sheet. Sonication may be required for complete dissolution.

Labeling: Clearly label all containers with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan
Dispose of 19-Methyldocosanoyl-CoA and any contaminated materials in accordance with

local, state, and federal regulations.

Waste Collection: Collect all waste containing 19-Methyldocosanoyl-CoA, including unused

solutions, contaminated consumables (e.g., pipette tips, tubes), and cleaning materials, in a

designated and clearly labeled hazardous waste container.

Container Type: Use a chemically resistant and sealable container for liquid waste. Solid

waste should be placed in a separate, appropriately labeled bag or container.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the proper disposal of the chemical waste. Do not pour chemical waste down the

drain.
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The following diagram outlines the general workflow for handling 19-Methyldocosanoyl-CoA
from receipt to disposal.

Preparation
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Disposal
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Store at Recommended Temperature
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Prepare Solution
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Click to download full resolution via product page

Handling Workflow for 19-Methyldocosanoyl-CoA

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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